Cas no 585564-38-1 (1,3-Butanediol, 2-methyl-1-phenyl-)

1,3-Butanediol, 2-methyl-1-phenyl- structure
585564-38-1 structure
Product Name:1,3-Butanediol, 2-methyl-1-phenyl-
CAS No:585564-38-1
MF:C11H16O2
MW:180.243543624878
CID:1611076
Update Time:2024-09-11

1,3-Butanediol, 2-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,3-Butanediol, 2-methyl-1-phenyl-
    • Inchi: 1S/C11H16O2/c1-8(9(2)12)11(13)10-6-4-3-5-7-10/h3-9,11-13H,1-2H3
    • InChI Key: QHXAOJQLZHLLON-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC=C1)(O)C(C)C(O)C

Computed Properties

  • Exact Mass: 180.11508

Experimental Properties

  • Density: 1.051 g/cm3(Temp: 25 °C)
  • Boiling Point: 180-183 °C(Press: 16 Torr)
  • PSA: 40.46
  • pka: 14.14±0.20(Predicted)
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